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Compound of Interest

Compound Name: 1-(2-Pyridylazo)-2-naphthol

Cat. No.: B213148 Get Quote

Essential Safety and Handling Guide for 1-(2-
Pyridylazo)-2-naphthol
This guide provides immediate, essential safety and logistical information for handling 1-(2-
Pyridylazo)-2-naphthol (PAN), a common laboratory reagent. Adherence to these procedures

is critical for ensuring the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(2-Pyridylazo)-2-naphthol is classified as an irritant to the skin, eyes, and respiratory tract.

[1][2][3][4][5] It is crucial to use appropriate personal protective equipment to minimize

exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side

protection.[1][6] A full face

shield may be necessary

where splashing is possible.[2]

Protects against eye irritation

from dust or splashes.[1][3]

Skin Protection

Wear suitable chemical-

resistant gloves (tested

according to EN 374).[1] Wear

a lab coat, apron, or coveralls

to prevent skin contact.[2]

Prevents skin irritation upon

contact.[1][2]

Respiratory Protection

Use a NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) if ventilation is

inadequate or if dust is

generated.[3][7] For unknown

exposure levels, a full-

facepiece positive-pressure,

air-supplied respirator is

recommended.[2]

Avoids respiratory tract

irritation from inhaling dust.[1]

[3][4][5][6]

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of 1-(2-Pyridylazo)-2-naphthol in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area. Use only outdoors or in a well-ventilated area.

[4][6] Local exhaust ventilation is recommended.[1]

An eyewash station and safety shower must be readily accessible and in close proximity to

the workstation.[3][6]

Avoid the formation of dust during handling.[1][6]
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2. Handling the Chemical:

Wash hands thoroughly after handling the substance.[4][6]

Avoid contact with skin, eyes, and clothing.[3][8][9]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[6][9]

Keep the container tightly closed when not in use.[1][2][3][9]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][2][3][9] The recommended storage

temperature is 15–25 °C.[1]

Keep containers tightly closed.[1][3][4]

Store away from incompatible materials, such as strong oxidizing agents.[4][6]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, including under the

eyelids.[2][3][6][8] Seek medical attention.[2][3]

[6]

Skin Contact

Wash the affected area immediately with plenty

of soap and water for at least 15 minutes.[2][6]

Remove contaminated clothing and shoes.[2][8]

Get medical attention if irritation develops or

persists.[3][6]

Inhalation

Move the individual to fresh air.[2][3][6] If the

person is not breathing, administer artificial

respiration.[2][3][6] If breathing is difficult,

provide oxygen.[2][3] Seek medical attention.[2]

[3][6]

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious, give large amounts of water to drink.

[2][3] Never give anything by mouth to an

unconscious person.[2][3] Seek immediate

medical attention.[2][3][6]

Disposal Plan
Proper disposal of 1-(2-Pyridylazo)-2-naphthol and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: This material and its container must be disposed of as hazardous

waste.[1]

Disposal Method: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations at an approved waste disposal plant.[1][2][6]

[8]
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Container Disposal: Empty containers may retain product residues and can be hazardous.[2]

Do not reuse empty containers. Puncture and dispose of them at an authorized landfill.[8]

Environmental Precautions: Do not allow the chemical to enter drains, surface water, or

ground water.[1][4]

Quantitative Data Summary
Property Value

Molecular Formula C₁₅H₁₁N₃O[1]

Molar Mass 249.3 g/mol [1]

Appearance Orange-red crystals or orange powder[2][3]

Melting Point 141°C (286°F)[2]

Bulk Density ~190 kg/m ³[1]

Solubility Negligible in water[2]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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